Cas no 88596-26-3 (Benzene, [[(2-phenylethenyl)thio]methyl]-)

Benzene, [[(2-phenylethenyl)thio]methyl]- structure
88596-26-3 structure
Product name:Benzene, [[(2-phenylethenyl)thio]methyl]-
CAS No:88596-26-3
MF:C15H14S
MW:226.336662769318
CID:627543
PubChem ID:54457350

Benzene, [[(2-phenylethenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [[(2-phenylethenyl)thio]methyl]-
    • 2-benzylsulfanylethenylbenzene
    • DTXSID10711473
    • [2-(Benzylsulfanyl)ethenyl]benzene
    • SCHEMBL3669608
    • 88596-26-3
    • Inchi: InChI=1S/C15H14S/c1-3-7-14(8-4-1)11-12-16-13-15-9-5-2-6-10-15/h1-12H,13H2
    • InChI Key: WZDKIPVHBCBPCR-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CSC=CC2=CC=CC=C2

Computed Properties

  • Exact Mass: 226.08162162g/mol
  • Monoisotopic Mass: 226.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 25.3Ų
  • XLogP3: 4.4

Recommend Articles

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD